Cas no 27744-59-8 (Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride)

• Product Name: Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride
• CAS No: 27744-59-8
• MF: C₇F₁₆O₄S
• MW: 484.111957550049
• MDL: MFCD00155782
• CID: 251381
• PubChem ID: 14787949
• Update Time: 2025-11-02

Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonylfluoride,2-[1-[difluoro(1,1,2,2,2-pentafluoroethoxy)methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-
• 1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,1,2,2,2-pentafluoroethoxy)propan-2-yl]oxyethanesulfonyl fluoride
• Ethanesulfonylfluoride,2-[1-[difluoro(1,1,2,2,2-pentafluoroethoxy)methyl]-1,2,2,2-tetrafluoroe...
• PERFLUORO(4-METHYL-3,6-DIOXAOCTANE)SULPHONYL FLUORIDE
• PC1023
• VQUXEUQKVBTRLT-UHFFFAOYSA-N
• 1,1,2,2-tetrakis(fluoranyl)-2-[1,1,1,2,3,3-hexakis(fluoranyl)-3-[1,1,2,2,2-pentakis(fluoranyl)ethoxy]propan-2-yl]oxy-ethanesulfonyl fluoride
• A819177
• NS00111597
• Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride
• PERFLUORO(4-METHYL-3,6-DIOXAOCTANE)SULFONYLFLUORIDE
• 1, 1, 2, 2-tetrafluoro-2-[1, 1, 1, 2, 3, 3-hexafluoro-3-(1, 1, 2, 2, 2-pentafluoroethoxy)propan-2-yl]oxyethanesulfonyl fluoride
• 1,1,2,2-tetrafluoro-2-{[1,1,1,2,3,3-hexafluoro-3-(pentafluoroethoxy)propan-2-yl]oxy}ethane-1-sulfonyl fluoride
• AKOS025310331
• FT-0638719
• 1,1,2,2-tetrafluoro-2-(1,1,1,2,3,3-hexafluoro-3-(perfluoroethoxy)propan-2-yloxy)ethanesulfonyl fluoride
• 1,1,2,2-Tetrafluoro-2-[[1,1,1,2,3,3-hexafluoro-3-(pentafluoroethoxy)propan-2-yl]oxy]ethane-1-sulfonyl fluoride
• Ethanesulfonyl fluoride, 2-[1-[difluoro(1,1,2,2,2-pentafluoroethoxy)methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-
• 27744-59-8
• DTXSID80564034
• MFCD00155782
• Perfluoro-4-methyl-3,6-dioxaoctane-sulfonyl fluoride
• Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride

• MDL： MFCD00155782
• Inchi： 1S/C7F16O4S/c8-1(2(9,10)11,4(15,16)27-5(17,18)3(12,13)14)26-6(19,20)7(21,22)28(23,24)25
• InChI Key： VQUXEUQKVBTRLT-UHFFFAOYSA-N
• SMILES： S(C(C(OC(C(F)(F)F)(C(OC(C(F)(F)F)(F)F)(F)F)F)(F)F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 483.92600
• Monoisotopic Mass: 483.9261802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 60.98000
• LogP: 5.56130

Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fuoride

Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl Fluoride (CAS No. 27744-59-8): A Comprehensive Overview

Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride (CAS No. 27744-59-8) is a highly specialized fluorinated compound that has garnered significant attention in advanced material science and industrial applications. This compound, often referred to as a perfluorinated sulfonyl fluoride, belongs to a class of chemicals known for their exceptional thermal stability, chemical resistance, and unique surface properties. Its molecular structure, featuring a perfluorinated backbone and a reactive sulfonyl fluoride group, makes it a versatile intermediate in the synthesis of high-performance materials.

The growing interest in Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride is driven by its applications in cutting-edge technologies such as fluoropolymer production, surface modification, and specialty coatings. Researchers and manufacturers are increasingly exploring its potential in creating materials with low surface energy, high durability, and resistance to extreme environments. These properties are particularly relevant in industries like aerospace, electronics, and renewable energy, where performance under harsh conditions is critical.

One of the most frequently searched questions related to this compound is: "What are the industrial uses of Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride?" The answer lies in its role as a key building block for perfluorinated ionomers, which are essential in fuel cell membranes and other advanced electrochemical applications. Additionally, its ability to impart hydrophobic and oleophobic properties to surfaces has made it valuable in the development of stain-resistant textiles and self-cleaning coatings.

From a chemical perspective, Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride exhibits remarkable stability due to the strong carbon-fluorine bonds in its structure. This stability translates into resistance to heat, chemicals, and UV radiation, making it suitable for long-term applications in demanding environments. Recent studies have also highlighted its potential in green chemistry initiatives, where its efficiency as a reagent reduces waste and energy consumption in synthetic processes.

The market dynamics surrounding Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride reflect the broader trends in fluorochemical innovation. With increasing demand for high-performance materials in electric vehicles and renewable energy systems, this compound is positioned as a critical enabler of next-generation technologies. Industry analysts predict steady growth in its adoption, particularly in Asia-Pacific markets where advanced manufacturing sectors are expanding rapidly.

Environmental and safety considerations are another hot topic associated with perfluorinated compounds. While Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride offers numerous technical advantages, researchers are actively working on improving its environmental profile through better synthesis methods and recycling protocols. These efforts align with global sustainability goals and respond to consumer demand for greener chemical solutions.

In laboratory settings, handling Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride requires standard precautions for fluorinated organics. Its reactivity as a sulfonylating agent makes it valuable for introducing perfluoroalkyl sulfonyl groups into various molecular architectures, enabling the creation of novel materials with tailored properties. The compound's purity and consistency are crucial factors for research and industrial applications, driving continuous improvements in production and quality control processes.

The future outlook for Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride appears promising as new applications emerge in flexible electronics, energy storage systems, and advanced composites. Its unique combination of properties continues to inspire innovation across multiple disciplines, from materials science to biomedical engineering. As technology advances, we can expect to see expanded uses of this remarkable compound in solving some of the most challenging material problems facing modern industry.

For researchers and industry professionals seeking detailed technical information about Perfluoro(4-methyl-3,6-dioxaoctane)sulfonyl fluoride, current studies focus on optimizing its synthetic pathways, exploring novel derivatives, and developing more sustainable production methods. The compound's CAS number (27744-59-8) serves as a unique identifier for accessing precise chemical data and regulatory information across global databases and research publications.